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Compound of Interest

Compound Name: L-Sorbitol

Cat. No.: B1681057

Before proceeding with disposal, always adhere to these core principles:

o Consult Local Regulations: Disposal procedures must always comply with local, regional,
and national environmental regulations.[2] Consult your institution's Environmental, Health &
Safety (EH&S) department for specific guidance.

» Avoid Sewer Disposal: As a general rule, do not discharge L-Sorbitol or its solutions into
drains or sewer systems.

» Do Not Mix Waste: Keep L-Sorbitol waste in its own container without mixing it with other
waste streams.

» Label Clearly: Ensure all waste containers are sealed, suitable for chemical waste, and
accurately labeled with their contents.

Personal Protective Equipment (PPE)

When handling L-Sorbitol for disposal, appropriate PPE is essential. The required equipment
varies depending on the physical form of the chemical and the risk of exposure.
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Form Required PPE Rationale Citations

Safet
Y Protects against skin

Solid (Powder) glasses/goggles,

and eye contact.
gloves, lab coat.

Necessary if dust is

Respiratory protection  generated. May form

(e.g., N95 respirator) combustible dust

concentrations in air.

Chemical safety ]
] Protects against
o ] goggles or face shield, ]
Liquid (Solution) ) ) splashes and skin
chemical-resistant
contact.
gloves, lab coat.

Step-by-Step Disposal Protocol for Solid L-Sorbitol

Assessment and Preparation:

o Confirm that the waste is solely L-Sorbitol and not contaminated with other hazardous
chemicals. If it is part of a mixture, the disposal method must account for all components.

o Don the appropriate PPE as outlined in the table above.
Collection and Containment:
o For unused surplus product, place it directly into a designated waste container.

o For spills, carefully sweep or vacuum the material. Avoid actions that generate dust, such

as using compressed air hoses.

o Place all collected material, including contaminated items like weigh boats or paper
towels, into a clean, dry, and suitable container that can be securely closed.

Labeling and Storage:

o Securely seal the waste container.
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o Label the container clearly as "L-Sorbitol Waste" or with a similar identifier required by
your institution.

o Store the container in a designated chemical waste storage area, away from incompatible
materials like strong oxidizing agents.

e Final Disposal:
o Arrange for the waste to be collected by a licensed chemical disposal company.

o Alternatively, the material can be disposed of via controlled incineration at a licensed
facility.

Step-by-Step Disposal Protocol for L-Sorbitol
Solutions

o Assessment and Preparation:
o Verify the identity and concentration of the solution.

o Wear appropriate PPE, including safety goggles/face shield and gloves, to protect against
splashes.

e Collection and Containment:

o

For spills, stop the flow of the material if it is safe to do so.

[¢]

Contain the spill by diking or using an inert absorbent material such as vermiculite, dry
sand, or earth.

[¢]

Once absorbed, scoop the material into a suitable, labeled container for disposal.

[¢]

Clean the spill area thoroughly. The rinse water should also be collected for disposal.

e Labeling and Storage:

o Seal and label the waste container clearly.
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o Store the container in a designated chemical waste area pending collection.

» Final Disposal:

o Offer surplus and non-recyclable solutions to a licensed disposal company.

Disposal of Contaminated Materials

Contaminated packaging, gloves, and other disposable materials must be treated with the

same caution as the chemical itself.

o Contaminated PPE: Dispose of items such as used gloves in accordance with applicable
laws and good laboratory practices. These should be placed in the same waste container as
the L-Sorbitol.

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.
Containers can be triple-rinsed (or the equivalent), with the rinsate collected for proper
disposal. Afterward, the clean container can be offered for recycling or reconditioning.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Sorbitol.
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L-Sorbitol Disposal Workflow
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Disposal workflow for L-Sorbitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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